Cas no 1780637-89-9 (2-Bromo-6-chloro-3,4-difluoro-phenol)

• Product Name: 2-Bromo-6-chloro-3,4-difluoro-phenol
• CAS No: 1780637-89-9
• MF: C₆H₂BrClF₂O
• MW: 243.433287143707
• MDL: MFCD30529925
• CID: 4936516
• Update Time: 2026-02-27

2-Bromo-6-chloro-3,4-difluoro-phenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-chloro-3,4-difluorophenol
• 2-Bromo-6-chloro-3,4-difluoro-phenol

• MDL： MFCD30529925
• Inchi： 1S/C6H2BrClF2O/c7-4-5(10)3(9)1-2(8)6(4)11/h1,11H
• InChI Key： TWFKZHJHAFTQHX-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1O)Cl)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols

Additional information on 2-Bromo-6-chloro-3,4-difluoro-phenol

Introduction to 2-Bromo-6-chloro-3,4-difluoro-phenol (CAS No. 1780637-89-9)

2-Bromo-6-chloro-3,4-difluoro-phenol (CAS No. 1780637-89-9) is a multifunctional halogenated phenol that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of bromine, chlorine, and fluorine substituents, which confer it with a range of interesting chemical and biological properties. The presence of these halogens not only enhances the compound's reactivity but also imparts specific functionalities that make it a valuable intermediate in the synthesis of various pharmaceuticals and advanced materials.

The molecular structure of 2-Bromo-6-chloro-3,4-difluoro-phenol is particularly noteworthy. The bromine atom at the 2-position and the chlorine atom at the 6-position provide sites for further functionalization, while the fluorine atoms at the 3 and 4 positions introduce significant electronic effects. These electronic effects can influence the compound's solubility, stability, and reactivity, making it a versatile building block in organic synthesis.

In recent years, 2-Bromo-6-chloro-3,4-difluoro-phenol has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a precursor in the synthesis of novel antiviral agents. Research has shown that compounds derived from this phenol exhibit potent antiviral activity against a variety of pathogens, including influenza viruses and coronaviruses. The unique combination of halogens in 2-Bromo-6-chloro-3,4-difluoro-phenol allows for the fine-tuning of pharmacological properties, such as selectivity and potency, which are crucial for effective drug candidates.

Beyond its pharmaceutical applications, 2-Bromo-6-chloro-3,4-difluoro-phenol has also found utility in materials science. Its halogenated structure makes it an excellent candidate for the synthesis of functional polymers and coatings with enhanced thermal stability and chemical resistance. These materials have potential applications in various industries, including electronics, automotive, and aerospace.

The synthesis of 2-Bromo-6-chloro-3,4-difluoro-phenol typically involves a multi-step process that includes halogenation reactions and subsequent functional group manipulations. Recent advancements in green chemistry have led to the development of more sustainable and environmentally friendly synthetic routes for this compound. For example, researchers have explored the use of transition metal-catalyzed reactions and microwave-assisted synthesis to improve yield and reduce waste generation.

In terms of safety and handling, it is important to note that 2-Bromo-6-chloro-3,4-difluoro-phenol, like many halogenated compounds, should be handled with care due to its potential reactivity and toxicity. Proper personal protective equipment (PPE) should be used when working with this compound in laboratory settings. Additionally, appropriate waste disposal methods should be followed to ensure environmental safety.

The future prospects for 2-Bromo-6-chloro-3,4-difluoro-phenol are promising. Ongoing research continues to uncover new applications and derivatives of this compound. For instance, there is growing interest in exploring its use as a starting material for the development of novel anticancer agents. Preliminary studies have shown that certain derivatives exhibit selective cytotoxicity against cancer cells while sparing normal cells.

In conclusion, 2-Bromo-6-chloro-3,4-difluoro-phenol (CAS No. 1780637-89-9) is a versatile compound with a wide range of potential applications in both pharmaceuticals and materials science. Its unique chemical structure makes it an attractive intermediate for synthetic chemists working on the development of new drugs and advanced materials. As research in this area continues to advance, it is likely that we will see even more innovative uses for this fascinating compound.